![molecular formula C10H7ClO3 B180860 4-(chloromethyl)-7-hydroxy-2H-chromen-2-one CAS No. 25392-41-0](/img/structure/B180860.png)
4-(chloromethyl)-7-hydroxy-2H-chromen-2-one
Overview
Description
4-(Chloromethyl)-7-hydroxy-2H-chromen-2-one, also known as CMHC, is a small molecule that has recently gained attention in the scientific community due to its potential applications in various fields. CMHC is a natural product derived from the plant species Cinnamomum camphora, and it has been found to have a wide range of biological activities. In particular, it has been studied for its potential roles in cancer therapy, as an anti-inflammatory agent, and as an antifungal agent. Additionally, CMHC has been found to have antioxidant and neuroprotective properties.
Scientific Research Applications
Synthesis and Derivative Formation
The compound 4-(chloromethyl)-7-hydroxy-2H-chromen-2-one serves as a foundational chemical for various syntheses and derivative formations. Notably, it's utilized as a precursor in the alkylation process of 4-hydroxy-2H-chromen-2-ones, leading to the formation of compounds like 4-(2,3-epoxypropoxy)-2H-chromen-2-ones. These compounds, in turn, undergo further chemical reactions with different amines, yielding 4-(3-amino-2-hydroxypropoxy)-2H-chromen-2-ones. These compounds are significant due to their potential applications in various fields, including medicinal chemistry and material sciences (Avetisyan et al., 2009).
Catalysis and Chemical Reactions
This compound is involved in catalytic processes, particularly in the synthesis of Warfarin and its analogues. The Michael addition of 4-hydroxycoumarin to α,β-unsaturated ketones is a key step in this synthesis, and the compound's role in facilitating these reactions highlights its significance in pharmaceutical synthesis and the broader field of catalysis (Alonzi et al., 2014).
Structural and Spectroscopic Studies
The compound is central to structural and spectroscopic studies, which are crucial for understanding its properties and potential applications. For instance, it's used in the synthesis of new tetradentate (ONNO) Schiff-bases, where its crystal structure was determined through laboratory X-ray powder diffraction data. Such studies are instrumental in exploring the compound's capabilities in fields like crystallography and materials science (Rohlíček et al., 2013).
Biological and Antibacterial Activities
This compound derivatives have been studied for their biological and antibacterial activities. Notable research includes the synthesis of compounds from 4-Amino-7-chloro-2-oxo-2H–chromen-3-carbaldehyde and their subsequent evaluation against various bacterial strains. The discovery of bacteriostatic and bactericidal activities in these compounds underscores the importance of this compound in the development of new pharmaceutical agents and antibacterial materials (Behrami & Vaso, 2017).
properties
IUPAC Name |
4-(chloromethyl)-7-hydroxychromen-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7ClO3/c11-5-6-3-10(13)14-9-4-7(12)1-2-8(6)9/h1-4,12H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXSLBPGPBNGHRW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1O)OC(=O)C=C2CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7ClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10419866 | |
Record name | 4-(chloromethyl)-7-hydroxy-2H-chromen-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10419866 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
25392-41-0 | |
Record name | 4-(chloromethyl)-7-hydroxy-2H-chromen-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10419866 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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